Cas no 7462-41-1 (1,2,3,4,5,6-hexa-O-benzoylhexitol)

1,2,3,4,5,6-hexa-O-benzoylhexitol structure
7462-41-1 structure
Product Name:1,2,3,4,5,6-hexa-O-benzoylhexitol
CAS No:7462-41-1
MF:C48H38O12
MW:806.808134555817
CID:979516
PubChem ID:344924
Update Time:2025-04-19

1,2,3,4,5,6-hexa-O-benzoylhexitol Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4,5,6-hexa-O-benzoylhexitol
    • 1-O,2-O,3-O,4-O,5-O,6-O-Hexabenzoyl-D-mannitol
    • 1,2,3,4,5,6-hexa-O-benzoyl-D-mannitol
    • AC1L81O4
    • AGN-PC-000QQU
    • CTK2I0067
    • D-Mannitol, hexabenzoate
    • D-manno-1.2.3.4.5.6-Hexabenzoyl-hexan
    • Dulcitol hexabenzoate
    • Hexa-O-benzoyl-D-mannit
    • Iditol, hexabenzoate, L-
    • mannitol (hexa) benzoate
    • mannitol hexabenzoate
    • NSC402081
    • SCHEMBL13755806
    • 1,2,4,5,6-pentabenzoyloxyhexan-3-yl benzoate
    • AKOS024434876
    • NSC-402081
    • LDCRTWOPHMRXIF-UHFFFAOYSA-N
    • 1,2,3,4,5,6-Hexa-O-benzoylhexitol #
    • DTXSID80322813
    • 7462-41-1
    • 2,3,4,5,6-pentabenzoyloxyhexyl benzoate
    • Inchi: 1S/C48H38O12/c49-43(33-19-7-1-8-20-33)55-31-39(57-45(51)35-23-11-3-12-24-35)41(59-47(53)37-27-15-5-16-28-37)42(60-48(54)38-29-17-6-18-30-38)40(58-46(52)36-25-13-4-14-26-36)32-56-44(50)34-21-9-2-10-22-34/h1-30,39-42H,31-32H2
    • InChI Key: LDCRTWOPHMRXIF-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)OCC(C(C(C(OC(C1C=CC=CC=1)=O)COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 806.23632664g/mol
  • Monoisotopic Mass: 806.23632664g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 60
  • Rotatable Bond Count: 23
  • Complexity: 1270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.8
  • Topological Polar Surface Area: 158Ų
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